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Compound of Interest

Compound Name:
4-Chlorobutyraldehyde diethyl

acetal

Cat. No.: B019797 Get Quote

Safe Handling and Disposal of 4-
Chlorobutyraldehyde Diethyl Acetal
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Chlorobutyraldehyde diethyl acetal. Adherence

to these procedures is critical for ensuring laboratory safety and proper chemical management.

Pre-Handling Operations: Preparation and Safety
Checks
Before beginning any work with 4-Chlorobutyraldehyde diethyl acetal, a thorough

preparation and safety check is mandatory.

Step 1: Information Review

Thoroughly read and understand the Safety Data Sheet (SDS) for 4-
Chlorobutyraldehyde diethyl acetal.

Be aware of its hazards, including flammability, skin and eye irritation, and potential for

respiratory irritation.[1][2][3][4]

Step 2: Engineering Controls Verification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b019797?utm_src=pdf-interest
https://www.benchchem.com/product/b019797?utm_src=pdf-body
https://www.benchchem.com/product/b019797?utm_src=pdf-body
https://www.benchchem.com/product/b019797?utm_src=pdf-body
https://www.benchchem.com/product/b019797?utm_src=pdf-body
https://www.benchchem.com/product/b019797?utm_src=pdf-body
https://www.benchchem.com/product/b019797?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-C2717.pdf
https://www.chembk.com/en/chem/4-chloro%20butyraldehyde%20diethyl%20acetal
http://www.chemical-suppliers.eu/enp/chlorobutyraldehyde-diethyl-acetal-PX78557
https://pubchem.ncbi.nlm.nih.gov/compound/262598
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Confirm that a laboratory fume hood or other local exhaust ventilation system is

operational and will be used for all handling procedures.[5][6]

Ensure that a safety shower and eyewash station are accessible and unobstructed.[6]

Step 3: Personal Protective Equipment (PPE) Inspection

Assemble and inspect all required PPE as detailed in the table below.

Gloves must be inspected for any signs of degradation or puncture before use.[5][7]

Step 4: Spill Kit and Emergency Preparation

Locate the nearest spill kit and verify it is stocked with inert absorbent materials (e.g.,

sand, silica gel).[1][6]

Ensure fire extinguishers, particularly dry chemical, carbon dioxide, or alcohol-resistant

foam types, are available and personnel are trained in their use.[1][5][7]

Operational Plan: Step-by-Step Handling Procedure
All handling of 4-Chlorobutyraldehyde diethyl acetal must be conducted in a controlled

environment, following these steps:

Step 1: Gowning and PPE

Don all required personal protective equipment, including a lab coat or chemical-resistant

suit, chemical safety goggles with side shields, and appropriate chemical-resistant gloves.

Step 2: Chemical Transport

When transporting the chemical, keep the container tightly closed and use a secondary

container to prevent spills.

Step 3: Aliquoting and Dispensing

Perform all open-container operations within a certified laboratory fume hood.

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][7][8]
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Ground and bond the container and receiving equipment to prevent static discharge.[1][7]

[8]

Avoid contact with skin and eyes.[1][5][7]

Step 4: Post-Handling

Tightly close the container immediately after use.[1][5][6][7][8][9]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][7]

Decontaminate all surfaces and equipment used.

Disposal Plan: Waste Management
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Step 1: Waste Segregation

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed hazardous waste

container.

Step 2: Chemical Waste Disposal

4-Chlorobutyraldehyde diethyl acetal should be disposed of through a licensed

chemical destruction facility.[7]

Controlled incineration with a flue gas scrubber is a suitable disposal method.[7]

Alternatively, the material can be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Do not discharge the chemical into sewer systems or the environment.[7]

Step 3: Container Disposal
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Empty containers should be triple-rinsed (or equivalent) before being offered for recycling

or reconditioning.[7]

Alternatively, puncture the container to render it unusable and dispose of it in a sanitary

landfill, in accordance with local regulations.[7]

Quantitative Data Summary
The following table summarizes key physical, chemical, and safety data for 4-
Chlorobutyraldehyde diethyl acetal.

Property Value

CAS Number 6139-83-9[1][2][3][4][5][7][8][10][11][12]

Molecular Formula C₈H₁₇ClO₂[1][2][3][4][5][7][10]

Molecular Weight 180.67 g/mol [1][2][3][4][5][7]

Appearance
Clear, colorless to pale yellow liquid/oil[1][2][7]

[8][10]

Boiling Point 92°C at 20 mmHg[7]

Flash Point 51.1°C[2][3]

Density 0.976 g/cm³[2][3]

Vapor Pressure 0.306 mmHg at 25°C[2]

Solubility
Slightly soluble in chloroform and methanol;

soluble in organic solvents.[2][10]

Storage Temperature Refrigerator[3][5]
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Protection Type Specification

Eye/Face
Tightly fitting safety goggles with side-shields or

chemical safety goggles.[5][6]

Skin

Fire/flame resistant and impervious clothing

(e.g., lab coat).[5][7] Chemical-resistant gloves

(must satisfy EN 374 standard).[5][7]

Respiratory

All handling of open containers must be done in

a laboratory fume hood.[5][6] If ventilation is

inadequate or for spill response, use a

NIOSH/MSHA-approved respirator.[6]

General
Ensure a safety shower and eyewash station

are readily available.[6]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 4-
Chlorobutyraldehyde diethyl acetal, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 4-Chlorobutyraldehyde Diethyl Acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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